Cas no 5921-82-4 (2-Acetate 2-Heptanol)

• Product Name: 2-Acetate 2-Heptanol
• CAS No: 5921-82-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 375533
• Update Time: 2025-04-19

2-Acetate 2-Heptanol Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 2-acetate
• 1-methylhexyl acetate
• heptan-2-yl acetate
• 2-Heptyl acetate
• Acetic acid, hept-2-yl ester
• 2-Acetate 2-Heptanol

• Inchi： 1S/C9H18O2/c1-4-5-6-7-8(2)11-9(3)10/h8H,4-7H2,1-3H3
• InChI Key： VJYWBLDDQZIGJI-UHFFFAOYSA-N
• SMILES： CCCCCC(OC(=O)C)C

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Density: 0.8809 (estimate)
• Melting Point: -50.2°C (estimate)
• Boiling Point: 183.34°C (estimate)
• Flash Point: 59.4°C
• Refractive Index: 1.4039 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters